Cas no 2137616-36-3 (methyl 4-methyl-3-oxo-2-(2-oxopropyl)pentanoate)

• Product Name: methyl 4-methyl-3-oxo-2-(2-oxopropyl)pentanoate
• CAS No: 2137616-36-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6557072
• PubChem ID: 165483589
• Update Time: 2025-05-20

methyl 4-methyl-3-oxo-2-(2-oxopropyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methyl-3-oxo-2-(2-oxopropyl)pentanoate
• EN300-1104907
• 2137616-36-3

• Inchi： 1S/C10H16O4/c1-6(2)9(12)8(5-7(3)11)10(13)14-4/h6,8H,5H2,1-4H3
• InChI Key： QSVNESFMIILERC-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C(C(=O)OC)CC(C)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 4-methyl-3-oxo-2-(2-oxopropyl)pentanoate

Recent Advances in the Study of Methyl 4-Methyl-3-Oxo-2-(2-Oxopropyl)Pentanoate (CAS: 2137616-36-3)

The chemical compound methyl 4-methyl-3-oxo-2-(2-oxopropyl)pentanoate (CAS: 2137616-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-keto ester derivative is of particular interest due to its potential applications in drug synthesis and as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its synthetic pathways, biological activities, and potential pharmacological properties, making it a subject of intense scientific inquiry.

One of the primary focuses of current research is the optimization of synthetic routes for methyl 4-methyl-3-oxo-2-(2-oxopropyl)pentanoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a modified Claisen condensation reaction. The researchers highlighted the compound's stability under various conditions, which is crucial for its scalability in industrial applications. Furthermore, the study emphasized the compound's role as a versatile building block for more complex molecular structures.

In addition to its synthetic utility, recent investigations have explored the biological activities of methyl 4-methyl-3-oxo-2-(2-oxopropyl)pentanoate. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against cyclooxygenase-2 (COX-2), indicating potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.

The pharmacokinetic properties of methyl 4-methyl-3-oxo-2-(2-oxopropyl)pentanoate have also been a subject of recent research. A team at the University of Cambridge conducted computational modeling studies to predict the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Their findings, published in Molecular Pharmaceutics (2024), suggest that the compound has favorable bioavailability characteristics, though its metabolic stability may require optimization for pharmaceutical applications. These insights are valuable for guiding future structural modifications of the compound.

Looking ahead, researchers are particularly interested in exploring the potential of methyl 4-methyl-3-oxo-2-(2-oxopropyl)pentanoate as a scaffold for drug discovery. Its unique structural features, including the β-keto ester moiety and the presence of multiple reactive sites, make it an attractive candidate for the development of targeted therapies. Current efforts are focused on creating libraries of derivatives to screen for specific biological activities, particularly in the areas of oncology and infectious diseases. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important focus of chemical biology research in the coming years.